Cas no 61184-57-4 (dimethyl (2,2-dimethoxyethyl)phosphonate)

• Product Name: dimethyl (2,2-dimethoxyethyl)phosphonate
• CAS No: 61184-57-4
• MF: C₆H₁₅O₅P
• MW: 198.154063463211
• CID: 489412
• PubChem ID: 22571404
• Update Time: 2025-11-02

dimethyl (2,2-dimethoxyethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2,2-dimethoxyethyl)-, dimethyl ester
• 2-dimethoxyphosphoryl-1,1-dimethoxyethane
• dimethyl (2,2-dimethoxyethyl)phosphonate
• 61184-57-4
• EN300-1127064
• SCHEMBL5154614
• DTXSID30626595

• Inchi： 1S/C6H15O5P/c1-8-6(9-2)5-12(7,10-3)11-4/h6H,5H2,1-4H3
• InChI Key： ZBPYWQLAIDVQDF-UHFFFAOYSA-N
• SMILES： P(CC(OC)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 198.06575
• Monoisotopic Mass: 198.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Additional information on dimethyl (2,2-dimethoxyethyl)phosphonate

Comprehensive Overview of Dimethyl (2,2-Dimethoxyethyl)Phosphonate (CAS No. 61184-57-4)

Dimethyl (2,2-dimethoxyethyl)phosphonate, identified by its CAS number 61184-57-4, is a versatile organophosphorus compound widely utilized in organic synthesis, pharmaceuticals, and specialty chemical applications. Its unique molecular structure, featuring both phosphonate and dimethoxyethyl groups, makes it a valuable intermediate for constructing complex molecules. This article delves into its properties, applications, and relevance to current research trends, addressing common queries from scientists and industry professionals.

The compound's phosphonate ester functionality is pivotal in modern synthetic chemistry, particularly in the development of bioactive molecules and flame retardants. Researchers frequently search for "phosphonate derivatives in drug design" or "sustainable flame-retardant alternatives," reflecting growing interest in eco-friendly materials. Dimethyl (2,2-dimethoxyethyl)phosphonate serves as a precursor in these areas due to its reactivity and stability under various conditions.

In pharmaceutical applications, this compound is often employed in the synthesis of peptide mimetics and enzyme inhibitors. Its ability to form stable covalent bonds with biomolecules aligns with trends in "targeted drug delivery systems"—a hot topic in AI-driven drug discovery platforms. Laboratories optimizing "green chemistry protocols" also explore its use, as it can reduce waste in multi-step syntheses compared to traditional reagents.

From an industrial perspective, CAS 61184-57-4 gains attention in material science for modifying polymer properties. Searches like "phosphonate-based plasticizers" or "high-performance coatings" correlate with its role in enhancing thermal stability and adhesion. The dimethoxyethyl moiety contributes to solubility in polar matrices, addressing formulation challenges noted in "water-based industrial applications" discussions.

Analytical characterization of dimethyl (2,2-dimethoxyethyl)phosphonate typically involves NMR spectroscopy (notably ³¹P NMR) and mass spectrometry, topics frequently queried by quality control specialists. Recent publications highlight its utility in click chemistry reactions, resonating with searches for "modular synthesis techniques." This positions the compound as relevant to cutting-edge methodologies like "high-throughput screening" workflows.

Environmental considerations drive interest in the compound's biodegradation pathways—a subject increasingly searched alongside "organophosphorus environmental impact." While not classified as hazardous under major regulatory frameworks, proper handling protocols remain essential, as with all laboratory chemicals. Its stability under ambient conditions makes it preferable for "bench-stable reagents"—a practical concern for synthetic chemists.

Emerging applications include its use in metal-organic frameworks (MOFs) and catalysis, areas dominating "advanced materials research" queries. The phosphonate group's metal-coordinating ability answers demands for "heterogeneous catalyst design," particularly in sustainable energy applications like "CO₂ capture materials." Such interdisciplinary potential ensures continued relevance in patent literature and academic studies.

In summary, dimethyl (2,2-dimethoxyethyl)phosphonate (61184-57-4) bridges fundamental research and industrial innovation. Its adaptability to "green synthesis" trends and alignment with "molecular engineering" needs underscore its enduring value across chemical disciplines. Future developments may expand its role in bioconjugation chemistry and smart material fabrication, maintaining its status as a compound of significant scientific and commercial interest.